Cas no 2229598-14-3 (2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene)
2229598-14-3 structure
Product Name:2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene
CAS No:2229598-14-3
MF:C11H10FNO2
MW:207.201006412506
CID:5867683
PubChem ID:165699578
Update Time:2023-12-14
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene
- EN300-1762559
- 2229598-14-3
-
- Inchi: 1S/C11H10FNO2/c1-4-11(2,3)9-6-5-8(13(14)15)7-10(9)12/h1,5-7H,2-3H3
- InChI Key: GZYYAKDBCMCMDA-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(C#C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.06955672g/mol
- Monoisotopic Mass: 207.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762559-0.05g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1762559-0.1g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1762559-0.25g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1762559-0.5g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1762559-1.0g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1762559-2.5g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1762559-5.0g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1762559-10.0g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1762559-1g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1762559-5g |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene |
2229598-14-3 | 5g |
$4184.0 | 2023-09-20 |
2-fluoro-1-(2-methylbut-3-yn-2-yl)-4-nitrobenzene Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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